Cas no 2228696-58-8 (4-(1-ethyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(1-ethyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one
• CAS No: 2228696-58-8
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 6429761
• PubChem ID: 165857013
• Update Time: 2025-10-28

4-(1-ethyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one
• EN300-1748609
• 2228696-58-8

• Inchi： 1S/C8H11N3O2/c1-2-11-4-3-6(10-11)7-5-13-8(12)9-7/h3-4,7H,2,5H2,1H3,(H,9,12)
• InChI Key： CUFQCVDESFFANP-UHFFFAOYSA-N
• SMILES： O1C(NC(C1)C1C=CN(CC)N=1)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 56.2Ų

Additional information on 4-(1-ethyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one

Comprehensive Overview of 4-(1-ethyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one (CAS No. 2228696-58-8)

4-(1-ethyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one (CAS No. 2228696-58-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound combines a pyrazole ring with an oxazolidinone moiety, making it a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutics and functional materials.

The molecular structure of 4-(1-ethyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one features a 1-ethylpyrazole group attached to an oxazolidin-2-one ring. This configuration imparts distinct chemical reactivity and physicochemical properties, such as moderate solubility in polar solvents and stability under ambient conditions. These characteristics make it a promising candidate for further exploration in medicinal chemistry and catalysis. Recent studies have highlighted its potential as a building block for synthesizing more complex molecules with enhanced biological activity.

In the context of current research trends, 4-(1-ethyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one aligns with the growing demand for sustainable chemistry and green synthesis methods. Scientists are investigating its role in catalytic processes and biodegradable materials, addressing global concerns about environmental impact. Additionally, its pharmacological potential is being explored in areas such as anti-inflammatory and antimicrobial applications, which are highly relevant in the post-pandemic era.

The compound's synthetic versatility is another key advantage. It can be modified to introduce various functional groups, enabling the creation of derivatives with tailored properties. This adaptability is crucial for high-throughput screening in drug development, where structure-activity relationships (SAR) are essential for optimizing efficacy and safety. Moreover, its compatibility with microwave-assisted synthesis and other modern techniques underscores its relevance in contemporary organic chemistry.

From an industrial perspective, 4-(1-ethyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one is gaining traction as a specialty chemical for niche applications. Its potential use in electronic materials and coatings is being investigated, driven by the demand for advanced functional materials in technology sectors. The compound's thermal stability and film-forming properties make it a candidate for innovative applications in flexible electronics and nanotechnology.

In summary, 4-(1-ethyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one (CAS No. 2228696-58-8) represents a compelling area of research with broad implications across multiple disciplines. Its structural uniqueness, combined with its functional adaptability, positions it as a valuable asset in the quest for new bioactive compounds and advanced materials. As scientific inquiry continues to evolve, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in chemistry and beyond.